1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole

• IUPAC Name: 1-(difluoromethyl)-4-ethynyl-3-methylpyrazole
• InChI: InChI=1S/C7H6F2N2/c1-3-6-4-11(7(8)9)10-5(6)2/h1,4,7H,2H3
• InChI Key: XBTLYVJCUZNRGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C#C)C(F)F
• Molecular Formula: C7H6F2N2
• Molecular Weight: 156.13 g/mol

Description

The compound “1-(difluoromethyl)-4-ethynyl-3-methyl-1H-pyrazole” belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole compounds often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds. Difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S, have been developed. These processes have benefited from the invention of multiple difluoromethylation reagents.

Molecular Structure Analysis

The molecular structure of pyrazole compounds can be analyzed using various techniques such as X-ray crystallography. The structure is often influenced by the nature of the substituents on the pyrazole ring.

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and cross-coupling reactions. The specific reactions would depend on the substituents present on the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole compounds can be influenced by the nature of the substituents on the pyrazole ring. These properties can be analyzed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Mechanism of Action

The mechanism of action of pyrazole compounds can vary widely depending on their structure and the target they interact with. Some pyrazole compounds are known to inhibit certain enzymes, while others may interact with various receptors.

Safety and Hazards

The safety and hazards associated with pyrazole compounds can vary widely depending on their structure. Some pyrazole compounds may be irritants or toxic, while others may be relatively safe. Always refer to the safety data sheet (SDS) for specific safety and hazard information.

Future Directions

The field of pyrazole chemistry is a rapidly evolving area of research, with potential applications in various fields such as medicinal chemistry, agrochemicals, and materials science. Future research may focus on the development of new synthetic methods, the exploration of new reactions, and the design of pyrazole compounds with improved properties.